Cas no 53751-03-4 (1H-Pyrrole-3-propanoic acid,2-[(1,1-dimethylethoxy)carbonyl]-5-[(4-ethyl-2,5-dihydro-3-methyl-5-oxo-1H-pyrrol-2-yl)methyl]-4-methyl-, methyl ester)

1H-Pyrrole-3-propanoic acid,2-[(1,1-dimethylethoxy)carbonyl]-5-[(4-ethyl-2,5-dihydro-3-methyl-5-oxo-1H-pyrrol-2-yl)methyl]-4-methyl-, methyl ester structure
53751-03-4 structure
Product name:1H-Pyrrole-3-propanoic acid,2-[(1,1-dimethylethoxy)carbonyl]-5-[(4-ethyl-2,5-dihydro-3-methyl-5-oxo-1H-pyrrol-2-yl)methyl]-4-methyl-, methyl ester
CAS No:53751-03-4
MF:C22H32N2O5
MW:404.499886512756
CID:1588281

1H-Pyrrole-3-propanoic acid,2-[(1,1-dimethylethoxy)carbonyl]-5-[(4-ethyl-2,5-dihydro-3-methyl-5-oxo-1H-pyrrol-2-yl)methyl]-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-propanoic acid,2-[(1,1-dimethylethoxy)carbonyl]-5-[(4-ethyl-2,5-dihydro-3-methyl-5-oxo-1H-pyrrol-2-yl)methyl]-4-methyl-, methyl ester
    • 1H-Pyrrole-3-propanoic acid, 2-[(1,1-dimethylethoxy)carbonyl]-5-[(4-ethyl-2,5-dihydro-3-methyl-5-oxo-1H-pyrrol-2-yl)methyl]-4-methyl-, methyl ester
    • Inchi: 1S/C22H32N2O5/c1-8-14-12(2)17(24-20(14)26)11-16-13(3)15(9-10-18(25)28-7)19(23-16)21(27)29-22(4,5)6/h17,23H,8-11H2,1-7H3,(H,24,26)
    • InChI Key: NQBLITGVAGMOIM-UHFFFAOYSA-N
    • SMILES: N1C(CC2C(C)=C(CC)C(=O)N2)=C(C)C(CCC(OC)=O)=C1C(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 404.23126

Experimental Properties

  • Density: 1.130±0.06 g/cm3(Predicted)
  • Boiling Point: 597.8±50.0 °C(Predicted)
  • PSA: 97.49
  • pka: 14.26±0.70(Predicted)

1H-Pyrrole-3-propanoic acid,2-[(1,1-dimethylethoxy)carbonyl]-5-[(4-ethyl-2,5-dihydro-3-methyl-5-oxo-1H-pyrrol-2-yl)methyl]-4-methyl-, methyl ester Related Literature

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